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Compound of Interest

Compound Name: Bromo-PEG1-Acid

Cat. No.: B606382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and application
insights for Bromo-PEG1-Acid, a heterobifunctional linker critical in the development of
advanced bioconjugates and therapeutics, particularly Proteolysis Targeting Chimeras
(PROTAC:S).

Core Concepts and Physicochemical Properties

Bromo-PEG1-Acid, with the IUPAC name 3-(2-bromoethoxy)propanoic acid, is a valuable
crosslinking reagent. It features a bromo group, which is an excellent leaving group for
nucleophilic substitution reactions, and a terminal carboxylic acid that can be coupled with
primary amines to form stable amide bonds.[1][2][3][4] The inclusion of a single polyethylene
glycol (PEG) unit enhances the aqueous solubility of this linker.[2]

Table 1: Physicochemical Properties of Bromo-PEG1-
Acid
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Property Value Source(s)
CAS Number 1393330-33-0

Molecular Formula C5H9Bro3

Molecular Weight 197.03 g/mol

Solid, powder, crystals, or
Appearance chunks; Colorless to light

yellow liquid

>95% to >98% (varies by

Purity )
supplier)
Boiling Point 301.7 £ 22.0 °C at 760 mmHg
Density 1.6 +£0.1 g/cm3
Flash Point 136.2 £ 22.3°C
N Soluble in DMSO (100
Solubility

mg/mL), DMF, and DCM

Safety Data and Handling

While Bromo-PEG1-Acid is generally not classified as a hazardous substance by many
suppliers, standard laboratory precautions are essential to ensure personnel safety. A
comprehensive understanding of its handling and storage requirements is crucial.

Table 2: Safety and Handling of Bromo-PEG1-Acid
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Aspect Recommendation Source(s)

Hazard Classification

Not classified as a hazardous

substance or mixture.

Personal Protective Equipment
(PPE)

Safety goggles with side-
shields, protective gloves, and

impervious lab coat.

Avoid inhalation, and contact

with eyes and skin. Handle in a

Handling well-ventilated area or under a
fume hood. Avoid dust and
aerosol formation.

Short-term (days to weeks):
Dry, dark, at 0 - 4°C. Long-
Storage

term (months to years): -20°C.

Keep container tightly sealed.

In case of Exposure:

Eye Contact

Immediately flush eyes with
plenty of water for at least 15

minutes.

Skin Contact

Wash off with soap and plenty
of water.

Inhalation

Move person into fresh air. If
not breathing, give artificial

respiration.

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Fire Fighting

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.
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Application in PROTAC Synthesis: Anh Experimental
Protocol

Bromo-PEG1-Acid is a key building block in the modular synthesis of PROTACs. The
following is a representative protocol for the synthesis of a PROTAC, illustrating the utility of
this linker. This protocol is adapted from established methods for PROTAC synthesis.

Objective: To synthesize a PROTAC by coupling a target protein ligand (containing a
nucleophilic group) and an E3 ligase ligand (containing a primary amine) using Bromo-PEG1-
Acid as the linker.

Materials:

Target Protein Ligand (with a reactive thiol or hydroxyl group)
 Bromo-PEG1-Acid

e E3 Ligase Ligand (with a primary amine)

» N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent (e.g., HATU)
¢ N,N-Diisopropylethylamine (DIPEA)

e Anhydrous Dimethylformamide (DMF)

e Anhydrous Dichloromethane (DCM)

 Trifluoroacetic acid (TFA) for deprotection if using Boc-protected amines

o Standard glassware for organic synthesis

e Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)
for reaction monitoring

Flash column chromatography system for purification

Methodology:
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Step 1: Conjugation of Bromo-PEG1-Acid to the Target Protein Ligand

e Dissolve the target protein ligand (1.0 eq) in anhydrous DMF.

o Add a suitable base (e.g., potassium carbonate, 2.0 eq) if the nucleophile requires activation.
e Add Bromo-PEG1-Acid (1.2 eq) to the reaction mixture.

« Stir the reaction at room temperature or gentle heating (e.g., 50°C) overnight.

e Monitor the reaction progress by TLC or LC-MS.

e Upon completion, perform an aqueous workup and extract the product with a suitable
organic solvent.

Purify the resulting intermediate by flash column chromatography.

Step 2: Amide Coupling of the Intermediate with the E3 Ligase Ligand

Dissolve the purified intermediate from Step 1 (1.0 eq) in anhydrous DMF.

e Add the E3 ligase ligand (1.1 eq), followed by the coupling agent (e.g., DCC, 1.2 eq) and
DIPEA (2.0 eq).

 Stir the reaction at room temperature overnight.
o Monitor the reaction progress by TLC or LC-MS.

» Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (if
using DCC).

 Dilute the filtrate with an organic solvent and perform an aqueous workup.

 Purify the final PROTAC product by flash column chromatography or preparative HPLC.

Visualizing Workflows and Pathways
General Handling and Storage Workflow
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The following diagram outlines the standard procedure for handling and storing Bromo-PEG1-

Geceive Bromo-PEG LAC@
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Short-term: 0-4°C
Long-term: -20°C

Before Use

,
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'

Weigh Required Amount

'

Dissolve in Appropriate Solvent
(e.g., DMSO, DMF)

Click to download full resolution via product page

Figure 1. General workflow for the safe handling and storage of Bromo-PEG1-Acid.
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PROTAC Synthesis Experimental Workflow

This diagram illustrates the key stages in the synthesis of a PROTAC using Bromo-PEG1-Acid

as a linker.

Step 1: Linker-Ligand Conjugation

Intermediate:
Ligand-PEG1-Acid

Target Protein Ligand

ep 2: PROTAC Assembly

E3 Ligase Ligand Purification
(with -NH2) e pROTA% Qchmmalography) <<>>

Click to download full resolution via product page

Figure 2. Experimental workflow for the synthesis of a PROTAC using Bromo-PEG1-Acid.

Conceptual Signaling Pathway: PROTAC-Mediated
Protein Degradation

Bromo-PEG1-Acid itself does not have a signaling pathway. Instead, it serves as a crucial
component of a larger molecule, like a PROTAC, which is designed to modulate a biological
pathway. The diagram below illustrates the conceptual pathway of PROTAC-mediated protein

degradation.
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Figure 3. Conceptual pathway of PROTAC-mediated protein degradation.

Toxicological Considerations

While specific toxicological data for Bromo-PEG1-Acid is not readily available, information on
the toxicity of PEG and PEGylated compounds can provide some insight. Generally, PEG itself
has low toxicity and is approved for various biomedical applications. The toxicity of PEGylated
molecules is often associated with the conjugated molecule rather than the PEG linker itself.
For PEGylated biologics, high doses have been associated with renal effects, as the kidney is a
primary route of excretion. However, the doses used in typical research and preclinical studies
are significantly lower than those required to induce toxicity. Standard toxicological
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assessments should be conducted for any novel compound synthesized using Bromo-PEG1-
Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

